Cas no 42040-25-5 (6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-imine)

• Product Name: 6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-imine
• CAS No: 42040-25-5
• MDL: MFCD05256139
• CID: 2857045
• PubChem ID: 314212
• Update Time: 2025-05-24

6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• 6-METHOXY-3-METHYL-1,3-BENZOTHIAZOL-2(3H)-IMINE
• 6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-imine
• 6-Methoxy-3-methylbenzo[d]thiazol-2(3h)-imine

• MDL： MFCD05256139

Additional information on 6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-imine

6-Methoxy-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Imine: A Comprehensive Overview

The compound with CAS No. 42040-25-5, commonly referred to as 6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-imine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazoles, which are known for their unique electronic properties and structural versatility. The benzothiazole core of this molecule is further modified with a methoxy group at the 6-position and a methyl group at the 3-position, which significantly influences its chemical reactivity and physical properties.

Recent studies have highlighted the potential of 6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-imine in various applications, particularly in the development of advanced materials and pharmaceuticals. Its structure allows for a range of functionalizations, making it a valuable building block in organic synthesis. The presence of the methoxy group introduces electron-donating effects, while the methyl group provides steric hindrance, creating a balance that can be exploited for specific chemical transformations.

One of the most notable aspects of this compound is its role in the synthesis of heterocyclic compounds. The benzothiazole framework is a versatile platform for constructing complex molecular architectures. Researchers have demonstrated that 6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-imine can undergo various cyclization reactions to form fused ring systems with enhanced stability and functionality. These findings have implications for drug design, where such compounds can serve as scaffolds for bioactive molecules.

In addition to its synthetic applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its potential use in catalysis and electronic materials. Recent studies have explored its role as a ligand in palladium-catalyzed cross-coupling reactions, where it exhibits high efficiency and selectivity. This highlights its importance in developing next-generation catalysts for industrial applications.

The synthesis of 6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-imine involves a multi-step process that typically begins with the preparation of the benzothiazole core. Key steps include nucleophilic substitution reactions and subsequent functionalization to introduce the methoxy and methyl groups. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yields and reduce reaction times while maintaining high purity levels.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly synthesis pathways. Researchers have explored green chemistry approaches to synthesize 6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-imine, including the use of microwave-assisted reactions and solvent-free conditions. These methods not only enhance sustainability but also align with current trends toward more environmentally responsible chemical processes.

In conclusion, 6-methoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-imine (CAS No. 42040